Cas no 1251552-30-3 (N-(4-ethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1251552-30-3
• MF: C₁₉H₁₅FN₆O₃
• MW: 394.359206438065
• CID: 5830467
• PubChem ID: 49666939
• Update Time: 2025-06-03

N-(4-ethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide
• N-(4-ethoxyphenyl)-3-[1-(4-fluorophenyl)triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• N-(4-ethoxyphenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• N-(4-ethoxyphenyl)-3-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-5-carboxamide
• N~5~-(4-ethoxyphenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• 1251552-30-3
• AKOS021796638
• F3406-9320
• CCG-308830

• Inchi： 1S/C19H15FN6O3/c1-2-28-15-9-5-13(6-10-15)21-18(27)19-22-17(24-29-19)16-11-26(25-23-16)14-7-3-12(20)4-8-14/h3-11H,2H2,1H3,(H,21,27)
• InChI Key： IOJQNZLSNWHXLX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C2=NOC(C(NC3C=CC(=CC=3)OCC)=O)=N2)N=N1

Computed Properties

• Exact Mass: 394.11896652g/mol
• Monoisotopic Mass: 394.11896652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide

N-(4-Ethoxyphenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide: A Comprehensive Overview

The compound CAS No. 1251552-30-3, also known as N-(4-Ethoxyphenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide, represents a highly specialized organic molecule with a complex structure. This compound is characterized by its intricate arrangement of heterocyclic rings and substituents, making it a subject of interest in various fields of chemical research. The molecule consists of a central oxadiazole ring system fused with a triazole moiety and substituted with an ethoxyphenyl and a fluorophenyl group. Such structural features often impart unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure suggests possible applications as a pharmacological agent due to the presence of functional groups that can interact with biological targets. For instance, the triazole ring is known to exhibit anti-inflammatory and antifungal activities in certain contexts. Similarly, the oxadiazole moiety has been associated with antioxidant properties and potential anticancer activity. These findings underscore the importance of further research into the compound's bioavailability and efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of transition metal catalysts has been reported to facilitate key steps in its formation. Researchers have explored various synthetic pathways to optimize yield and purity, which are critical for its application in pharmaceuticals or agrochemicals. The incorporation of fluorine atoms in the molecule also adds complexity to its synthesis but enhances its stability and bioactivity.

The physical properties of CAS No. 1251552-30-3 have been extensively studied to understand its behavior under different conditions. For example, its melting point and solubility characteristics are essential parameters for determining its suitability in various formulations. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy using quantum mechanical models. Such insights are invaluable for scaling up production processes and ensuring consistent product quality.

The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal cells, which is a favorable attribute for therapeutic agents.

In conclusion, CAS No. 1251552-30-3 represents a cutting-edge molecule with significant potential in the pharmaceutical industry. Its unique structure, combined with recent research findings on its synthesis and biological activity, positions it as a candidate for further development into novel therapeutic agents. Continued investigation into its properties will undoubtedly contribute to advancing our understanding of heterocyclic chemistry and its applications in medicine.